Cas no 2229297-89-4 (Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate
• CAS No: 2229297-89-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5465723
• PubChem ID: 137964694
• Update Time: 2025-07-19

Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate
• Z3271443046

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-4-5-10(14)13(9-15)6-7-13/h9-10H,4-8H2,1-3H3
• InChI Key： IFITVKBEWVTPJH-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.31
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2229297-89-4)

Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2229297-89-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring and a cyclopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The compound's tert-butyl and formyl functional groups enhance its reactivity, enabling diverse chemical modifications.

In recent years, the demand for pyrrolidine derivatives like Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate has surged due to their role in fragment-based drug design (FBDD). This approach aligns with the growing interest in AI-driven drug discovery, where computational models predict optimal molecular fragments for target binding. The compound's CAS No. 2229297-89-4 is often queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

The synthesis of Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, including Boc protection and cyclopropanation. Its carboxylate group provides a handle for further derivatization, making it a versatile scaffold for peptidomimetics and small-molecule libraries. Notably, its stability under physiological conditions has attracted attention in prodrug development, a trending topic in precision medicine.

From an industrial perspective, CAS No. 2229297-89-4 is cataloged by major chemical suppliers as a building block for heterocyclic compounds. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with the shift toward green chemistry, minimizing waste in API production. Users frequently search for its NMR spectra and HPLC purity data, underscoring the need for rigorous quality control in research applications.

Emerging studies highlight the potential of Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate in neuropharmacology, particularly for modulating G-protein-coupled receptors (GPCRs). This intersects with the rising interest in CNS drug development, fueled by the global focus on neurodegenerative diseases. The compound's lipophilic properties also make it a candidate for blood-brain barrier penetration studies.

In summary, Tert-butyl 2-(1-formylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2229297-89-4) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its adaptability to modern drug discovery paradigms ensures its continued prominence in scientific literature and industrial pipelines.